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An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract
JNJ-38158471 is a potent and selective, orally bioavailable small molecule inhibitor of Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. By

targeting the ATP-binding site of the VEGFR-2 tyrosine kinase, JNJ-38158471 effectively

abrogates VEGF-induced signaling pathways implicated in tumor growth and

neovascularization. This document provides a comprehensive overview of the chemical

structure, properties, and biological activity of JNJ-38158471, including detailed experimental

protocols and pathway visualizations to support further research and development.

Chemical Structure and Properties
JNJ-38158471, with the IUPAC name 1-{4-[6-amino-5-(methoxyimino-methyl)-pyrimidin-4-

yloxy]-2-chloro-phenyl}-3-ethyl-urea, is a novel oxime derivative.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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